Cas no 500129-36-2 (Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]-)

Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]-, is a specialized organic compound featuring an acetyl-substituted phenyl ring with an ethanone functional group. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals or agrochemicals. The acetyloxy moiety enhances solubility and facilitates further derivatization, while the ketone group offers versatility in condensation or reduction reactions. Its well-defined molecular architecture ensures consistent performance in controlled reactions, making it valuable for research and industrial processes requiring precise functional group manipulation. The compound’s stability under standard conditions further supports its utility in multi-step synthetic pathways.

Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]- structure

500129-36-2 structure

Product Name:Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]-

CAS No:500129-36-2

MF:C₁₁H₁₂O₃

MW:192.211183547974

CID:1553877

PubChem ID:71366904

Update Time:2025-06-09

Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]-
- (3-acetylphenyl)methyl acetate
- G35049
- 500129-36-2
- DTXSID80790250
- EN300-644654
- Inchi： 1S/C11H12O3/c1-8(12)11-5-3-4-10(6-11)7-14-9(2)13/h3-6H,7H2,1-2H3
- InChI Key： DPMQCPITVDPABA-UHFFFAOYSA-N
- SMILES： O(C(C)=O)CC1C=CC=C(C(C)=O)C=1

Computed Properties

Exact Mass: 192.07866
Monoisotopic Mass: 192.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

Ethanone, 1-[3-[(acetyloxy)methyl]phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-644654-0.05g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	0.05g	$64.0	2023-03-05
Enamine	EN300-644654-0.1g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	0.1g	$66.0	2023-03-05
Enamine	EN300-644654-0.25g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	0.25g	$92.0	2023-03-05
Enamine	EN300-644654-0.5g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	0.5g	$175.0	2023-03-05
Enamine	EN300-644654-1.0g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	1g	$0.0	2023-06-07
Enamine	EN300-644654-2.5g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	2.5g	$503.0	2023-03-05
Enamine	EN300-644654-5.0g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	5.0g	$743.0	2023-03-05
Enamine	EN300-644654-10.0g	(3-acetylphenyl)methyl acetate	500129-36-2	95%	10.0g	$1101.0	2023-03-05
Aaron	AR01EKNN-50mg	(3-acetylphenyl)methyl acetate	500129-36-2	95%	50mg	$83.00	2025-02-10
Aaron	AR01EKNN-100mg	(3-acetylphenyl)methyl acetate	500129-36-2	95%	100mg	$116.00	2025-02-10